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Compound of Interest

2-(Dimethylamino)-1,3-thiazole-5-
Compound Name:
carbaldehyde

Cat. No.: B086009

Technical Guide: 2-(Dimethylamino)-1,3-thiazole-5-
carbaldehyde

This document provides a comprehensive technical overview of 2-(Dimethylamino)-1,3-
thiazole-5-carbaldehyde, a key heterocyclic building block for research and development,
particularly within the pharmaceutical and life sciences sectors. We will delve into its core
properties, safety protocols, and strategic applications, providing field-proven insights for
scientists and drug development professionals.

Core Compound Identification and Characterization

2-(Dimethylamino)-1,3-thiazole-5-carbaldehyde is a substituted thiazole derivative. The
thiazole ring is a fundamental scaffold in medicinal chemistry, found in a variety of approved
drugs and biologically active agents[1]. The presence of the electron-donating dimethylamino
group at the 2-position and the reactive aldehyde group at the 5-position makes this compound
a versatile intermediate for synthesizing more complex molecular architectures.
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Property Data Source(s)

CAS Number 1005-28-3 [21[31[41[5]

Molecular Formula CeHsN20S [2][3][4][6]

Molecular Weight 156.21 g/mol [311415][6]
2-(dimethylamino)-1,3-thiazole-

IUPAC Name [31[4]
5-carbaldehyde
2-Dimethylamino-thiazole-5-
carbaldehyde, 2-

Synonyms : . : [21131[7]
(Dimethylamino)thiazole-5-
carboxaldehyde

Appearance Yellow to brown solid [41[6]

Melting Point 75°Cto 77°C [3]

Purity Typically =296% [3][5]

SMILES CN(C)C1=NC=C(S1)C=0 [3][6]
ZOPJEHPVWLTDJW-

InChl Key [3]1[4][6]

UHFFFAOYSA-N

Health, Safety, and Handling Protocols

This compound must be handled with appropriate precautions in a laboratory setting. It is

classified as an irritant and is harmful if swallowed[3][8]. Adherence to standard safety

protocols is mandatory.
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Hazard Class GHS Statement Precautionary Measures

P301+P312: IF SWALLOWED:
Acute Toxicity (Oral) H302: Harmful if swallowed Call a POISON CENTER or
doctor if you feel unwell.[3]

P280: Wear protective
gloves/protective clothing.[3][8]
P302+P352: IF ON SKIN:
Wash with plenty of water.[3][8]

Skin Irritation H315: Causes skin irritation

P280: Wear eye
protection/face protection.[3][8]
P305+P351+P338: IF IN
o H319: Causes serious eye EYES: Rinse cautiously with
Eye Irritation o )

irritation water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[3]

] P261: Avoid breathing
) o H335: May cause respiratory )
Respiratory Irritation dust/fume/gas/mist/vapors/spr

irritation
ay.[3][8]

Handling Recommendations:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood[8].

e Personal Protective Equipment (PPE): Standard PPE includes a lab coat, safety glasses with
side shields or goggles, and chemical-resistant gloves (e.g., nitrile)[8][9].

» Hygiene: Wash hands thoroughly after handling. Avoid eating, drinking, or smoking in the
work area[8][9].

o Storage: Keep the container tightly closed and store in a cool, dry place away from
incompatible materials.
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Scientific and Industrial Applications

As a "useful research chemical" and "heterocyclic building block," the primary value of 2-
(Dimethylamino)-1,3-thiazole-5-carbaldehyde lies in its utility as a starting material or
intermediate in organic synthesis[2][7]. The aldehyde functional group is a versatile handle for a
wide range of chemical transformations, including:

e Reductive amination to form secondary and tertiary amines.
» Wittig reactions to generate alkenes.
o Condensation reactions (e.g., Knoevenagel, Aldol) to form larger, more complex scaffolds.

The thiazole core is a privileged scaffold in drug discovery, known to be a component in
compounds with anticonvulsant, antitumor, and antimicrobial activities[1]. This makes the title
compound a molecule of significant interest for medicinal chemists aiming to synthesize novel
therapeutic agents. Its structure allows for the exploration of structure-activity relationships
(SAR) by modifying the aldehyde group to introduce diverse functionalities.

Experimental Workflow: Synthesis of a Thiazole-
Based Chalcone Analogue

To illustrate the synthetic utility of 2-(Dimethylamino)-1,3-thiazole-5-carbaldehyde, we
present a representative protocol for a base-catalyzed Knoevenagel-type condensation. This
reaction is fundamental in drug development for linking aromatic systems and creating
conjugated structures often found in active pharmaceutical ingredients.

Objective: To synthesize a chalcone-like derivative by reacting the title compound with an
active methylene compound, such as malononitrile, as a proof-of-concept for C-C bond
formation.

Workflow Diagram
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Caption: Knoevenagel condensation workflow.
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Step-by-Step Protocol

o Reagent Preparation:

o To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 2-
(Dimethylamino)-1,3-thiazole-5-carbaldehyde (e.g., 1.56 g, 10 mmol).

o Add malononitrile (0.73 g, 11 mmol, 1.1 equivalents).
o Add 20 mL of absolute ethanol as the solvent.
e Reaction Execution:
o Stir the mixture at room temperature until most solids dissolve.

o Add 2-3 drops of piperidine using a Pasteur pipette. The addition of a base is critical to
deprotonate the active methylene compound, initiating the condensation.

o Fit the flask with a reflux condenser and heat the mixture to reflux (approximately 80°C)
using a heating mantle.

o Maintain reflux for 2-4 hours. The progress should be monitored every hour by thin-layer
chromatography (TLC) to observe the consumption of the starting aldehyde.

e Work-Up and Isolation:

o Once the reaction is complete, remove the heat source and allow the flask to cool to room
temperature.

o Cool the flask further in an ice-water bath for 30 minutes to maximize the precipitation of
the product.

o Collect the solid product by vacuum filtration using a Buchner funnel.

o Wash the filter cake with a small amount of cold ethanol to remove residual catalyst and
unreacted starting materials.

 Purification and Analysis:
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o Dry the collected solid under vacuum.

o Assess the purity of the crude product. If necessary, recrystallize from a suitable solvent
(e.g., ethanol/water mixture) or purify by flash column chromatography.

o Confirm the structure and identity of the final product using standard analytical techniques
such as *H NMR, 3C NMR, FT-IR, and mass spectrometry.

This self-validating protocol includes a monitoring step (TLC) and concludes with rigorous
characterization to ensure the identity and purity of the synthesized compound, reflecting the
principles of trustworthiness and scientific integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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